Cas no 133070-64-1 (3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride)

3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride structure
133070-64-1 structure
Product Name:3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride
CAS No:133070-64-1
MF:C11H15Cl2N3S
MW:292.227898836136
CID:1084206
PubChem ID:19834477
Update Time:2025-04-20

3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperazin-1-yl)benzo[d]isothiazole dihydrochloride
    • 3-(1-Piperazinyl)-1,2-benzothiazole dihydrochloride
    • SCHEMBL9208072
    • DB-356544
    • 3-piperazin-1-yl-1,2-benzothiazole;dihydrochloride
    • 133070-64-1
    • 3-(1-piperazinyl)-1,2-benzisothiazole dihydrochloride
    • LFBBAHDQZOKLSJ-UHFFFAOYSA-N
    • Inchi: 1S/C11H13N3S.2ClH/c1-2-4-10-9(3-1)11(13-15-10)14-7-5-12-6-8-14;;/h1-4,12H,5-8H2;2*1H
    • InChI Key: LFBBAHDQZOKLSJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C2C=CC=CC=2C(=N1)N1CCNCC1

Computed Properties

  • Exact Mass: 291.0363741g/mol
  • Monoisotopic Mass: 291.0363741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.4Ų
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